![molecular formula C16H14FN3OS B7662491 4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide](/img/structure/B7662491.png)
4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide, also known as FMTP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.
Scientific Research Applications
4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide has been studied for its potential therapeutic applications in various diseases, including cancer and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative disorder research, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.
Mechanism of Action
The mechanism of action of 4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide involves its interaction with various cellular targets, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the Nrf2 pathway. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival, and the NF-κB pathway, which is involved in inflammation and cell survival. This compound has also been shown to activate the Nrf2 pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, the inhibition of angiogenesis, and the reduction of oxidative stress and inflammation. This compound has also been shown to have neuroprotective effects by reducing neuronal damage and increasing neuronal survival.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide in lab experiments include its specificity and potency in inhibiting cancer cell growth and inducing apoptosis. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its optimal dosage and administration route.
Future Directions
For 4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide research include its potential use as a therapeutic agent for cancer and neurodegenerative disorders, as well as its potential use as a tool for studying cellular signaling pathways. Further studies are needed to determine the optimal dosage and administration route of this compound, as well as its potential side effects and toxicity. Additionally, the development of this compound analogs may provide new opportunities for therapeutic applications.
Synthesis Methods
The synthesis of 4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide involves the reaction of 4-fluoroaniline with 2-methyl-3-pyrazolone, followed by the reaction of the resulting intermediate with 5-methylthiophene-2-carboxylic acid chloride. The final product is obtained after purification through column chromatography.
Properties
IUPAC Name |
4-(4-fluorophenyl)-5-methyl-N-(2-methylpyrazol-3-yl)thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN3OS/c1-10-13(11-3-5-12(17)6-4-11)9-14(22-10)16(21)19-15-7-8-18-20(15)2/h3-9H,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMPKASBFIHLVCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(S1)C(=O)NC2=CC=NN2C)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.